Cas no 2309467-33-0 (1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride
• CAS No: 2309467-33-0
• MF: C₄H₆ClF₃N₄
• MW: 202.565449237823
• CID: 6304547
• PubChem ID: 138991422
• Update Time: 2025-05-23

1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride
• EN300-6764639
• 1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-amine hydrochloride
• 2309467-33-0

• Inchi： 1S/C4H5F3N4.ClH/c5-4(6,7)2-11-1-3(8)9-10-11;/h1H,2,8H2;1H
• InChI Key： WPRKWBQBCZEBKE-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1C=C(N)N=N1)(F)F

Computed Properties

• Exact Mass: 202.0233084g/mol
• Monoisotopic Mass: 202.0233084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride

Recent Advances in the Study of 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride (CAS: 2309467-33-0)

The compound 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride (CAS: 2309467-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroethyl and triazole amine functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride, highlighting its efficient production via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use in vivo. Additionally, the hydrochloride salt form was found to enhance solubility, a key factor in drug formulation.

In terms of biological activity, preliminary in vitro assays have demonstrated that 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride exhibits moderate inhibitory effects on certain kinase enzymes implicated in cancer progression. A recent preprint from BioRxiv reported that the compound showed selective inhibition of the PI3K/AKT/mTOR pathway in glioblastoma cell lines, suggesting its potential as an anticancer agent. However, further validation in animal models is required to confirm these findings.

Another area of interest is the compound's role as a building block for more complex molecules. Researchers at the University of Cambridge have utilized 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride as a precursor for the development of novel triazole-based inhibitors targeting bacterial efflux pumps. This application could address the growing issue of antibiotic resistance, as highlighted in a 2024 review in Nature Chemical Biology.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride, including its absorption, distribution, metabolism, and excretion (ADME) properties, is not yet fully understood. Ongoing studies aim to elucidate these aspects to facilitate its transition from bench to bedside.

In conclusion, 1-(2,2,2-Trifluoroethyl)triazol-4-amine;hydrochloride (CAS: 2309467-33-0) represents a versatile and pharmacologically relevant compound with potential applications in oncology and infectious disease. Future research should focus on optimizing its synthetic routes, expanding its biological testing, and exploring its utility in drug discovery pipelines.